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Compound of Interest

Compound Name: Bis(dimethylamino)dimethylsilane

Cat. No.: B1580881

An In-depth Technical Guide to
Bis(dimethylamino)dimethylsilane

Chemical Identity and Overview

Bis(dimethylamino)dimethylsilane, identified by CAS number 3768-58-9, is a versatile
organosilicon compound.[1][2] It is characterized by a central silicon atom bonded to two
dimethylamino groups and two methyl groups.[1] This structure makes it a highly reactive and
useful reagent in various chemical applications.[1] It is primarily recognized for its role as a
silylating agent, a precursor in the synthesis of advanced materials, and as a surface modifier.
[1][3] The compound is a clear, colorless liquid with an acrid, amine-like odor.[4][5] It is
moisture-sensitive and hydrolyzes in water.[5][6][7]

Physicochemical Properties

The following table summarizes the key physicochemical properties of
Bis(dimethylamino)dimethylsilane.
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Property

Value

CAS Number

3768-58-9[1][2][8]

Molecular Formula

C6H18N2SI[1][2][8]

Molecular Weight 146.31 g/mol [1][4][8]
Appearance Clear colorless liquid[1][5]
Melting Point -98 °C[1]

Boiling Point 128-129 °CJ[5][7]

Density 0.809 - 0.81 g/mL at 25 °C[1][7]

Vapor Pressure

1 mmHg at 20 °C[4]

Refractive Index

n20/D 1.41 - 1.417[1][5][7][9]

Flash Point

-3 °C (18 °F)[3][5]

Solubility

Hydrolyzes in water[6][7]

Chemical Identifiers

Identifier Value

EC Number 223-200-1

PubChem CID 77384[1][4]

MDL Number MFCD00008296[1]

InChl Key QULMGWCCKILBTO-UHFFFAOYSA-N
SMILES CN(C)--INVALID-LINK--(C)N(C)C

Applications in Research and Industry

Bis(dimethylamino)dimethylsilane is a valuable reagent with a range of applications

stemming from its reactive nature.
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 Silylating and Derivatization Agent: It is widely used as a silylating agent to protect reactive
functional groups such as alcohols, amines, and diols in organic synthesis.[3][10] It is also
employed as a derivatization reagent for steroids in gas chromatography (GC) analysis,
where the resulting (dimethylamino)dimethylsilyl derivatives can be analyzed using a
nitrogen-phosphorus detector.

e Precursor for Thin Film Deposition: In the semiconductor and electronics industries, this
compound serves as a precursor for the chemical vapor deposition (CVD) and plasma-
enhanced atomic layer deposition (PE-ALD) of silicon-based thin films, such as silicon nitride
(SiN) and silicon carbonitride (SINxCy).[5][11][12] These films are crucial as dielectric sealing
layers and for the fabrication of microelectronic devices.[5][11]

o Surface Modification: The ability of Bis(dimethylamino)dimethylsilane to react with
hydroxyl groups on surfaces makes it an effective agent for surface modification.[1][3] This is
utilized to alter surface properties like hydrophobicity.[1][3] A notable application is the
silanization of pH-sensitive microelectrodes, which is a critical step in preparing them for
measuring membrane potentials in biological research, such as in oocytes.[5][6][9]

o Polymer and Materials Science: It acts as an intermediate in the synthesis of silicone
polymers, which are valued for their durability and flexibility in applications like sealants,
adhesives, and coatings.[1] As a coupling agent, it enhances the adhesion between organic
and inorganic materials, which is particularly useful in the production of composite materials
for the automotive and aerospace sectors.[1]

Experimental Protocols
General Protocol for Silylation of Alcohols

This protocol describes a general procedure for the protection of an alcohol functional group
using Bis(dimethylamino)dimethylsilane.

e Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g.,
nitrogen or argon), dissolve the alcohol substrate in an anhydrous aprotic solvent (e.g.,
dichloromethane, tetrahydrofuran, or acetonitrile).

o Addition of Reagent: To the stirred solution, add 0.5 to 1.0 molar equivalents of
Bis(dimethylamino)dimethylsilane. The reaction produces dimethylamine as a byproduct,
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which is volatile.

Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC) to determine the consumption of the starting material.

Work-up: Upon completion, the reaction mixture is typically quenched by the addition of a
proton source, such as water or a saturated aqueous solution of ammonium chloride, to
hydrolyze any remaining reagent.

Purification: The silylated product is then isolated by extraction with an organic solvent,
followed by drying of the organic layer and removal of the solvent under reduced pressure.
Further purification can be achieved by column chromatography or distillation.

General Protocol for Surface Modification of Glass
Substrates

This protocol outlines the general steps for modifying a glass surface to render it hydrophobic.

Substrate Cleaning: Thoroughly clean the glass substrate by sonicating in a sequence of
solvents such as acetone, isopropanol, and deionized water to remove organic
contaminants. Dry the substrate with a stream of nitrogen and then in an oven at 110-120 °C
to remove adsorbed water.

Plasma Treatment (Optional but Recommended): To activate the surface and generate
hydroxyl (-OH) groups, treat the substrate with oxygen or argon plasma for several minutes.

Vapor Phase Deposition: Place the cleaned and dried substrate in a vacuum desiccator or a
specialized deposition chamber along with a small vial containing
Bis(dimethylamino)dimethylsilane. Evacuate the chamber to a low pressure. The silane
vapor will deposit onto the substrate surface.

Reaction: The deposition is typically carried out for a period ranging from a few hours to
overnight at room temperature or slightly elevated temperatures to allow the silane to react
with the surface hydroxyl groups.

Post-Deposition Cleaning: After the reaction, remove the substrate from the chamber and
rinse it with a solvent like isopropanol or ethanol to remove any unreacted, physisorbed
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silane.

o Curing: Cure the coated substrate in an oven at a moderate temperature (e.g., 100-120 °C)
for about an hour to stabilize the siloxane bonds.

Visualizations

General Synthesis of Bis(dimethylamino)dimethylsilane

Dichlorodimethylsilane Dimethylamine
(CH3)2SiClz (CHs)2NH

+ 2 eq. + 4 eq.

Reaction
in aprotic solvent

Bis(dimethylamino)dimethylsilane Dimethylamine Hydrochloride

[(CH3)2N]2Si(CH3)2 (CHs)2NH2CI

Click to download full resolution via product page

Caption: General reaction pathway for the synthesis of Bis(dimethylamino)dimethylsilane.
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Workflow for Surface Silylation

1. Substrate Preparation

Surface Activation
(e.g., Plasma)

2. Silylation Reaction

Introduce
Bis(dimethylamino)dimethylsilane

Reaction with
Surface -OH Groups

3. Post-Treatment

Rinsing

Hydrophobic Surface

Click to download full resolution via product page
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Caption: Experimental workflow for modifying a surface using
Bis(dimethylamino)dimethylsilane.

Safety Information

Bis(dimethylamino)dimethylsilane is a hazardous chemical that requires careful handling in
a controlled laboratory environment.[13]

SHS H | Classificati

Hazard Class Category
Flammable Liquids Category 2[4][13]
Skin Corrosion/Irritation Category 1B[4][13]
Serious Eye Damage/Eye Irritation Category 1[13]

Hazard and Precautionary Statements

e Hazard Statements (H-phrases):
o H225: Highly flammable liquid and vapor.[4]
o H314: Causes severe skin burns and eye damage.[4][13]
e Precautionary Statements (P-phrases):
o P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4][14]
o P233: Keep container tightly closed.[4][14]
o P260: Do not breathe vapors.[4][14]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]
[14]

o P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4][14]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1580881?utm_src=pdf-body
https://www.benchchem.com/product/b1580881?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB2111922&productDescription=BIS+DIMETHLAMINO+DIMETHLS+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
https://www.fishersci.com/store/msds?partNumber=AAB2111922&productDescription=BIS+DIMETHLAMINO+DIMETHLS+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
https://www.fishersci.com/store/msds?partNumber=AAB2111922&productDescription=BIS+DIMETHLAMINO+DIMETHLS+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2111922&productDescription=BIS+DIMETHLAMINO+DIMETHLS+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
https://www.fishersci.com/store/msds?partNumber=AAB2111922&productDescription=BIS+DIMETHLAMINO+DIMETHLS+100G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
http://www.gelest.com/wp-content/uploads/product_msds/SIB1072.0-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
http://www.gelest.com/wp-content/uploads/product_msds/SIB1072.0-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
http://www.gelest.com/wp-content/uploads/product_msds/SIB1072.0-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
http://www.gelest.com/wp-content/uploads/product_msds/SIB1072.0-msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_dimethylamino_dimethylsilane
http://www.gelest.com/wp-content/uploads/product_msds/SIB1072.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[4][14]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[14]

o P403+P235: Store in a well-ventilated place. Keep cool.[4][14]

Handling and Storage: This compound should be handled only in a well-ventilated area or a
closed system, such as a fume hood.[13][15] All metal parts of equipment must be grounded to
prevent static discharge.[13][15] It is moisture-sensitive and should be stored under an inert
atmosphere (e.g., nitrogen) in a dry, cool, and well-ventilated place away from incompatible
materials such as water, strong oxidizing agents, acids, and bases.[6][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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